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Compound of Interest

Compound Name: L-Lysine hydrate

Cat. No.: B1675782

Technical Support Center: L-Lysine Hydrate

This guide provides researchers, scientists, and drug development professionals with essential
information for handling the hygroscopic compound L-Lysine hydrate in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: What is L-Lysine hydrate and why is its hygroscopicity a concern?

Al: L-Lysine hydrate is an essential alpha-amino acid.[1] Its hygroscopic nature means it
readily absorbs moisture from the atmosphere.[2] This can lead to the formation of different
hydrate phases, such as a hemihydrate or monohydrate, which can alter the physical state of
the powder from free-flowing to clumped.[3] This moisture absorption complicates accurate
weighing, affects concentration calculations, and can impact experimental reproducibility.[4][5]

Q2: What are the proper storage conditions for L-Lysine hydrate?

A2: To minimize moisture absorption, L-Lysine hydrate powder should be stored in a tightly
sealed container in a dry, cool, and well-ventilated place.[2][6][7] For long-term stability,
refrigeration is often recommended. Solutions should be aliquoted and stored frozen to prevent
degradation.[8]

Q3: The L-Lysine hydrate powder in my container has formed hard clumps. Is it still usable?
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A3: Clumping is a direct result of moisture absorption. While the chemical itself may not be
degraded, it becomes extremely difficult to handle and weigh accurately.[5] If the experiment is
not sensitive to minor impurities, you may be able to use it, but it is not recommended for
applications requiring high precision. Prevention through proper storage is the best course of
action.[2][7]

Q4: My weight reading on the analytical balance keeps increasing when | try to weigh the
powder. What is happening and how can | fix it?

A4: The continuously increasing mass is a classic sign of a hygroscopic substance absorbing
atmospheric moisture.[4][5] The most effective way to counteract this is to use the "weighing by
difference” method, which is detailed in the Experimental Protocols section. Other solutions
include weighing the compound in a controlled-humidity environment, such as a glove box, or
quickly preparing a stock solution of an approximate concentration and then determining the
exact concentration via titration or another analytical method.[9]

Q5: What is the best solvent for L-Lysine hydrate?

A5: L-Lysine hydrate is highly soluble in water.[10][11] A concentration of 100 mg/mL in water
yields a clear, colorless solution.[11] It has limited solubility in nonpolar organic solvents.[10]

Q6: How should | store agueous solutions of L-Lysine hydrate?

A6: To ensure stability and prevent microbial growth, aqueous solutions should be sterile-
filtered, aliquoted into single-use volumes to avoid repeated freeze-thaw cycles, and stored
frozen.[8] For short-term storage (1 month), -20°C is suitable; for long-term storage (up to 6
months), -80°C is recommended.[8]

Data & Properties

Table 1: Recommended Storage Conditions for L-Lysine Hydrate
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Atmosphere/Contai Recommended

Form Temperature .
her Duration
Tightly sealed
_ : . Per manufacturer's
Solid Powder 2 -8 °C[7] container in a dry, L
expiration date
cool place[6][7]
] Sealed, single-use
Aqueous Solution -20 °C Up to 1 month[8]

aliquots

| Aqueous Solution | -80 °C | Sealed, single-use aliquots | Up to 6 months[8] |

Table 2: Physical and Chemical Properties of L-Lysine Hydrate

Property Value

Molecular Formula CeH16N203[12]

Molecular Weight 164.20 g/mol [12]

Appearance Off-white solid[6]

Melting Point 212 - 214 °CJ6]

Solubility in Water Highly soluble; 100 mg/mL[10][11]

| pH | 9 - 10.5 (2.5% aqueous solution)[6] |

Visual Guides & Workflows
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Caption: Recommended workflow for handling hygroscopic L-Lysine hydrate.
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Start Weighing
L-Lysine Hydrate

Is the mass on the
balance increasing?

Hygroscopic behavior confirmed.
Use 'Weighing by Difference’
(Protocol 1).

Is the powder
clumped or sticky?

Moisture contamination.

Ensure container is sealed Proceed with experiment.
and stored with desiccant. Ensure proper storage
Use a new batch for after use.
accurate experiments.

Click to download full resolution via product page
Caption: Troubleshooting guide for common issues with L-Lysine hydrate.
Experimental Protocols

Protocol 1: Accurate Weighing using the "Weighing by
Difference" Method
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This protocol is the recommended procedure for accurately determining the mass of a

transferred hygroscopic solid.[13]

Materials:

Analytical balance (ensure it is calibrated and level)

Spatula

Primary container with L-Lysine hydrate

Receiving vessel (e.g., beaker, flask)

Finger cots or gloves to prevent transferring oils to the container

Procedure:

Ensure the primary container of L-Lysine hydrate is sealed and has equilibrated to the
ambient temperature of the balance room to prevent thermal drift in measurements.

Place the sealed primary container on the analytical balance, close the draft shields, and
record the initial mass (Mass 1) once the reading stabilizes.

Remove the container from the balance.

Working swiftly to minimize air exposure, open the container and use a clean spatula to
transfer the desired approximate amount of L-Lysine hydrate into your receiving vessel.

Immediately and securely reseal the primary container.

Place the sealed primary container back onto the same analytical balance. Close the draft
shields and record the final mass (Mass 2) after the reading stabilizes.

The exact mass of L-Lysine hydrate transferred to the receiving vessel is the difference
between the two measurements: Mass Transferred = Mass 1 - Mass 2
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Protocol 2: Preparation of a 100 mg/mL Aqueous Stock
Solution

This protocol describes how to prepare a standard stock solution for general laboratory use.

Materials:

L-Lysine hydrate powder

Ultrapure water (e.g., Milli-Q or equivalent)

Volumetric flask or graduated cylinder

Stir plate and magnetic stir bar

0.22 um sterile syringe filter (if for cell culture or sterile applications)

Sterile single-use storage tubes (e.g., cryovials)

Procedure:

Calculate the mass of L-Lysine hydrate required. For example, to make 10 mL of a 100
mg/mL solution, you will need 1.0 g of the powder.

Using the "Weighing by Difference” method (Protocol 1), accurately transfer the calculated
mass of L-Lysine hydrate into a beaker or flask.

Add a portion of the total required volume of ultrapure water (e.g., 7-8 mL for a final volume
of 10 mL) and add a magnetic stir bar.

Place the vessel on a stir plate and stir until the solid is completely dissolved. L-Lysine
hydrate is highly soluble in water, so this should occur relatively quickly.[11]

Once dissolved, transfer the solution to a volumetric flask or graduated cylinder. Rinse the
original vessel with a small amount of water and add it to the flask to ensure a complete
transfer.

Bring the solution to the final desired volume with ultrapure water.
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(Optional) If a sterile solution is required, draw the solution into a syringe and pass it through
a 0.22 um sterile filter into a sterile container.

Aliquot the final solution into sterile, single-use tubes.

Label the tubes clearly with the compound name, concentration, and date of preparation.

Store the aliquots at -20°C for short-term use or -80°C for long-term storage.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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